Cas no 167758-88-5 (ethyl 4-fluoro-2-methylbenzoate)

ethyl 4-fluoro-2-methylbenzoate Properties

Names and Identifiers

• ethyl 4-fluoro-2-methylbenzoate
• benzoic acid, 4-fluoro-2-methyl-, ethyl ester
• LogP
• 4-Fluoro-2-methylbenzoic acid ethyl ester
• ETHYL 4-FLUORO-2-METHYLBENZOATE
• 167758-88-5
• AKOS006293745
• Benzoic acid, 4-fluoro-2-methyl-, ethyl ester
• ethyl 5-fluoro-o-toluate
• BS-21698
• Z1198166822
• D97334
• SCHEMBL5247862
• CS-0159919
• Ethyl 4-fluoro-2-methyl-benzoate
• DB-085910
• ETHYL4-FLUORO-2-METHYLBENZOATE
• SY200019
• EN300-204884
• DTXSID601022760
• MFCD06204529
• +Expand

• MDL： MFCD06204529
• InChIKey： RLCFHMSCTWXLTQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H11FO2/c1-3-13-10(12)9-5-4-8(11)6-7(9)2/h4-6H,3H2,1-2H3
• SMILES： CCOC(=O)C1=CC=C(C=C1C)F

Computed Properties

• Exact Mass: 182.07433
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 182.07430775g/mol
• Heavy Atom Count: 13
• Complexity: 182
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3